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Compound of Interest

Compound Name: 1-Acetoxy-2,5-hexanedione-13C4

Cat. No.: B15597415

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Acetoxy-2,5-hexanedione-
13C4. The following procedures are designed to ensure personal safety and minimize
exposure risks.

Chemical and Physical Properties Overview

While a specific Safety Data Sheet (SDS) for 1-Acetoxy-2,5-hexanedione-13C4 is not readily
available, data for the structurally similar compound 2,5-Hexanedione provides valuable safety
information.
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Property

Value

Synonyms

Acetonylacetone

Molecular Formula

C6H1002 (for the unlabeled compound)

Appearance Amber Liquid[1][2]
Odor Characteristic[1][2]
Boiling Point 185 - 193 °C/ 365 - 379.4 °F[1][2]
Flash Point 78 °C /1 172.4 °F[1][2]
Combustible liquid. Causes skin and serious
eye irritation. May cause damage to the nervous
Hazards

system through prolonged or repeated
exposure.[1][2][3]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure. The following table summarizes the

recommended equipment.
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Body Part

Recommended PPE

Specifications and Usage

Hands

Chemical-resistant gloves

Nitrile, neoprene, or butyl
rubber gloves are
recommended for protection
against ketones and esters.[4]
[5][6] Always inspect gloves for
integrity before use and wash
hands thoroughly after

removal.[4]

Eyes

Safety goggles or a face shield

Chemical splash goggles are
essential to protect against
splashes.[4][7] A face shield
should be worn in situations

with a higher risk of splashing.
[417]

Body

Laboratory coat or chemical-

resistant apron

A standard laboratory coat
should be worn to protect
against incidental contact.[4][8]
For tasks with a higher
potential for splashes, a
chemical-resistant apron over

the lab coat is advised.[4]

Respiratory

Respirator with organic vapor

cartridges

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator with
organic vapor cartridges,
particularly when working in
poorly ventilated areas or
when there is a potential for

generating aerosols.[4][8]

Feet

Closed-toe shoes

Perforated shoes or sandals
are not permitted in the

laboratory.
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for safety.
e Preparation:
o Conduct a pre-work risk assessment to identify specific hazards.
o Ensure a safety shower and eyewash station are readily accessible.[4][8]
o Gather all necessary materials and equipment, including the correct PPE.
e Donning PPE:
o Puton alab coat, followed by safety goggles or a face shield.[8]
o Don the appropriate chemical-resistant gloves.[8]
o If required by your risk assessment, don a respirator.

e Chemical Handling:

[¢]

Perform all manipulations of 1-Acetoxy-2,5-hexanedione-13C4 within a certified chemical
fume hood to minimize inhalation exposure.[4][8]

[e]

Use the smallest quantity of the chemical necessary for the experiment.[8]

o

Keep the container closed when not in use.[8]

o

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]
e Post-Handling:
o Decontaminate all equipment and work surfaces.

o Remove PPE in the correct order to avoid cross-contamination (gloves first, then goggles,
then lab coat).[8]

o Wash hands and any exposed skin thoroughly with soap and water after handling.[4][8]
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Disposal Plan

As 1-Acetoxy-2,5-hexanedione-13C4 contains a stable isotope (Carbon-13), it is not
radioactive. Therefore, no special radiological precautions are necessary for its disposal.[9] The
disposal of this compound should be treated as chemical waste.

» Waste Collection:
o Collect waste in a designated, properly labeled, and sealed container.
o Do not mix with general laboratory waste.[9]
» Regulatory Compliance:
o Dispose of the waste in accordance with all local, state, and federal regulations.[4][10]
o Do not allow the product to enter drains or surface waters.[4][10]
o Professional Disposal:

o Waste should be handled and disposed of by personnel appropriately trained in handling
chemical waste.[9]

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for handling 1-Acetoxy-2,5-
hexanedione-13C4, from initial preparation to final disposal, emphasizing key safety
checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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